Cas no 50456-56-9 (1-Amino-3-((1,1-dimethylethyl)amino)propan-2-ol)

• Product Name: 1-Amino-3-((1,1-dimethylethyl)amino)propan-2-ol
• CAS No: 50456-56-9
• MF: C₇H₁₈N₂O
• MW: 146.230621814728
• CID: 385389
• PubChem ID: 3016525
• Update Time: 2025-04-19

1-Amino-3-((1,1-dimethylethyl)amino)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-Amino-3-((1,1-dimethylethyl)amino)propan-2-ol
• 1-amino-3-(tert-butylamino)propan-2-ol
• 1-amino-3-[(1,1-dimethylethyl)amino]propan-2-ol
• 50456-56-9
• SCHEMBL8056773
• EINECS 256-591-2
• NS00057546
• AKOS006348835
• DTXSID40964692

• Inchi： 1S/C7H18N2O/c1-7(2,3)9-5-6(10)4-8/h6,9-10H,4-5,8H2,1-3H3
• InChI Key： UIPBHEMSRLPBRL-UHFFFAOYSA-N
• SMILES： OC(CN)CNC(C)(C)C

Computed Properties

• Exact Mass: 146.14204
• Monoisotopic Mass: 146.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 88.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.8

Experimental Properties

• Density: 0.946
• Boiling Point: 251.2°C at 760 mmHg
• Flash Point: 105.7°C
• Refractive Index: 1.469
• PSA: 58.28